2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide

Description

2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide, also known as Clonazepam Impurity A, is a chemical compound with the molecular formula C₁₅H₁₀Cl₂N₂O₄ and a molecular weight of 353.16 g/mol. It is studied in pharmaceutical research, specifically as an impurity associated with the drug clonazepam, which is used to treat epilepsy and anxiety disorders. The presence of impurities in pharmaceuticals is a critical concern because they can impact the safety and efficacy of the drug. Thus, the identification, characterization, and control of these impurities are crucial in drug development and quality control. Pharmaffiliates sell 2-Chloro-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide with high purity .

This compound has significant biological activity, notably as an inhibitor of cytochrome P450 enzymes. Specifically, it has been identified as an inhibitor of CYP1A2, CYP2C19, CYP2C9, and CYP3A4. These properties suggest potential applications in pharmacology, particularly in drug metabolism studies and for drug-drug interaction investigations. It is also used as an intermediate in the synthesis of more complex organic molecules, and it is studied for potential biological activities, including antimicrobial and anticancer properties. It is also investigated for potential use in drug development, especially for its ability to interact with specific biological targets.

One of the primary targets of 2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide is GABA receptors, involving the neurotransmission pathway. Similar compounds include cholic acid, choline, and chondroitin . The molecular and cellular effects of the compound’s action are diverse, given its involvement in neurotransmission and its potential role in various neurological conditions.

• CAS No.: 180854-85-7
• Product Name: 2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide
• Molecular Formula: C15H10Cl2N2O4
• Molecular Weight: 353.2 g/mol
• IUPAC Name: 2-chloro-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide
• Standard InChI: InChI=1S/C15H10Cl2N2O4/c16-8-14(20)18-13-6-5-9(19(22)23)7-11(13)15(21)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,18,20)
• Standard InChIKey: YBAJRIMWOFPRTG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NC(=O)CCl)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NC(=O)CCl)Cl
• Purity: > 95%
• Synonyms: 2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide
• PubChem Compound: 12782825
• Last Modified: Aug 15 2023